2-(2-Chloro-4-cyano-5-methoxyphenyl)ethyl methanesulfonate

• Molecular Formula: C11H12ClNO4S
• Molecular Weight: 289.74 g/mol
• IUPAC Name: 2-(2-chloro-4-cyano-5-methoxyphenyl)ethyl methanesulfonate
• InChI: InChI=1S/C11H12ClNO4S/c1-16-11-6-8(3-4-17-18(2,14)15)10(12)5-9(11)7-13/h5-6H,3-4H2,1-2H3
• InChI Key: SSJWIPUSPMVQKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CCOS(=O)(=O)C)Cl)C#N

Description

2-(2-Chloro-4-cyano-5-methoxyphenyl)ethyl methanesulfonate is a useful research compound. Its molecular formula is C11H12ClNO4S and its molecular weight is 289.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(2-chloro-4-cyano-5-methoxyphenyl)ethanol (205 mg, 0.969 mmol) DIPEA (0.846 mL, 4.84 mmol) and pyridine (0.0780 mL, 0.969 mmol) in DCM (3 mL) was treated dropwise with mesyl chloride (0.110 mL, 1.42 mmol). The reaction was stirred for 2 hours and was then diluted with DCM and washed twice with aq. citric acid, then washed with brine, and dried over sodium sulfate. Purification of the residue by flash chromatography (20-50% ethyl acetate/hexanes) afforded the title intermediate. 1H-NMR (500 MHz, CDCl3) δ ppm 2.99 (s, 3H), 3.24 (t, J=6.6 Hz, 2H), 3.95 (s, 3H), 4.49 (t, J=6.6 Hz, 2H), 6.962 (s, 1H), 7.563 (s, 1H).